molecular formula C13H10N4O2 B12919501 4-Pyrimidinamine, 6-[(4-methylphenyl)ethynyl]-5-nitro- CAS No. 618891-00-2

4-Pyrimidinamine, 6-[(4-methylphenyl)ethynyl]-5-nitro-

Cat. No.: B12919501
CAS No.: 618891-00-2
M. Wt: 254.24 g/mol
InChI Key: PKVPAVSNIZWEEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-Pyrimidinamine, 6-[(4-methylphenyl)ethynyl]-5-nitro- is a pyrimidine derivative featuring a nitro group at position 5 and a 4-methylphenyl ethynyl substituent at position 5. The nitro group at position 5 is electron-withdrawing, which may influence reactivity and binding affinity.

Properties

CAS No.

618891-00-2

Molecular Formula

C13H10N4O2

Molecular Weight

254.24 g/mol

IUPAC Name

6-[2-(4-methylphenyl)ethynyl]-5-nitropyrimidin-4-amine

InChI

InChI=1S/C13H10N4O2/c1-9-2-4-10(5-3-9)6-7-11-12(17(18)19)13(14)16-8-15-11/h2-5,8H,1H3,(H2,14,15,16)

InChI Key

PKVPAVSNIZWEEY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C#CC2=C(C(=NC=N2)N)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Nitro-6-(p-tolylethynyl)pyrimidin-4-amine typically involves multi-step organic reactions. One common method includes the following steps:

    Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as amidines and ketones.

    Introduction of the Nitro Group: Nitration of the pyrimidine ring can be achieved using nitrating agents like nitric acid or a mixture of sulfuric and nitric acids.

    Tolyl Group Addition: The tolyl group can be introduced through Friedel-Crafts alkylation or acylation reactions.

Industrial Production Methods

Industrial production of 5-Nitro-6-(p-tolylethynyl)pyrimidin-4-amine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for catalyst optimization, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Nitro-6-(p-tolylethynyl)pyrimidin-4-amine can undergo various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

    Substitution: The ethynyl group can participate in nucleophilic substitution reactions, where nucleophiles replace the ethynyl group under appropriate conditions.

    Coupling Reactions: The compound can undergo coupling reactions with other aromatic compounds to form more complex structures.

Common Reagents and Conditions

    Oxidation: Hydrogen gas, palladium catalyst.

    Substitution: Nucleophiles such as amines or thiols, appropriate solvents like dimethylformamide (DMF).

    Coupling Reactions: Palladium catalysts, copper co-catalysts, and bases like triethylamine.

Major Products

    Reduction: 5-Amino-6-(p-tolylethynyl)pyrimidin-4-amine.

    Substitution: Various substituted pyrimidine derivatives depending on the nucleophile used.

    Coupling: Complex aromatic compounds with extended conjugation.

Comparison with Similar Compounds

Structural and Electronic Comparisons

Key structural analogs and their substituents are summarized below:

Compound Name Position 5 Substituent Position 6 Substituent Key Features Reference
Target Compound Nitro (-NO₂) 4-Methylphenyl ethynyl Rigid ethynyl linker, strong electron-withdrawing nitro group N/A
5-[(4-Ethoxyphenyl)imino]methyl derivative (III) Schiff base (-C=N-) 6-Methyl Enhanced antibacterial activity (MIC = 16 µg/mL) and anticancer activity
5-[(4-Fluoroanilino)methyl] derivative 4-Fluoroanilino methyl 6-Methyl Intramolecular N–H⋯N hydrogen bonds; weak π–π stacking interactions
5-Nitro-2-propargylsulfanyl pyrimidinone Nitro (-NO₂) Propargylsulfanyl (-S-C≡CH) Nitro group enhances electron deficiency; sulfur contributes to reactivity
6-Amino-5-(4-chlorophenyl)pyrimidinone 4-Chlorophenyl Amino (-NH₂) Chlorine enhances lipophilicity; amino group improves solubility
Key Observations:
  • Conformational Rigidity: The ethynyl linker in the target compound contrasts with flexible aminomethyl groups in derivatives like 5-[(4-fluoroanilino)methyl] (), which adopt variable dihedral angles (e.g., 11.3°–70.1°) between the pyrimidine and aryl rings.
  • Hydrogen Bonding : Schiff base derivatives (e.g., compound III in ) exhibit intermolecular N–H⋯N bonds, while the target compound’s ethynyl group may prioritize C–H⋯π or π–π interactions.
Key Observations:
  • Antibacterial Potency : The Schiff base derivative () demonstrates selective activity against Enterococcus faecalis, attributed to the -C=N- bond’s ability to disrupt bacterial membranes. The target compound’s nitro group may similarly enhance membrane penetration.
  • Anticancer Potential: Derivatives with nitro or Schiff base substituents show IC₅₀ values in the micromolar range (e.g., 53.02 µM in ), suggesting the target compound’s nitro and ethynyl groups could synergize for improved cytotoxicity.

Physicochemical and Crystallographic Comparisons

Compound Molecular Weight (g/mol) Solubility Crystal Packing Features Reference
Target Compound ~265 (estimated) Low (hydrophobic) Predicted π–π stacking and C–H⋯O interactions N/A
5-[(4-Fluoroanilino)methyl] derivative 435.45 Moderate in DMSO Intramolecular H-bonds; weak C–H⋯F interactions
Compound III (Schiff base) 452.51 Low in aqueous Intermolecular N–H⋯N chains
5-Nitro-2-propargylsulfanyl derivative 255.28 Insoluble in water Sulfur-mediated van der Waals interactions
Key Observations:
  • Solubility: The target compound’s ethynyl and nitro groups likely reduce aqueous solubility compared to aminomethyl derivatives (e.g., ).
  • Crystal Interactions: Derivatives with flexible substituents (e.g., aminomethyl in ) form intramolecular H-bonds, whereas rigid ethynyl-linked compounds may rely on π–π stacking for stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.